5-[[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenoxy]methyl]-3-methyl-1,2,4-oxadiazole

• IUPAC Name: 5-[[4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]phenoxy]methyl]-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H21N3O3/c1-12-18-17(23-19-12)11-22-16-6-4-15(5-7-16)21-10-14-9-20(14)8-13-2-3-13/h4-7,13-14H,2-3,8-11H2,1H3
• InChI Key: LKIZDNZMDSVIPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)COC2=CC=C(C=C2)OCC3CN3CC4CC4
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

The compound “5-[[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenoxy]methyl]-3-methyl-1,2,4-oxadiazole” is a complex organic molecule that contains several functional groups, including an aziridine ring, a phenoxy group, and an oxadiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The aziridine ring is a three-membered ring containing nitrogen, which is known for its high reactivity. The oxadiazole ring is a five-membered ring containing two nitrogen atoms and one oxygen atom.

Chemical Reactions Analysis

Aziridines are known to be highly reactive and can undergo a variety of reactions, including ring-opening reactions. Oxadiazoles are less reactive but can participate in reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Aziridines are generally polar due to the presence of the nitrogen atom, and oxadiazoles are aromatic and relatively stable.

Future Directions

Future research could involve studying the reactivity of this compound, its potential uses, and its safety profile. If it’s being studied as a drug, further studies would likely involve testing its efficacy and safety in biological models.